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Compound of Interest

Compound Name: 4-Thiazol-2-yl-benzaldehyde

Cat. No.: B171965

An In-depth Technical Guide to 4-Thiazol-2-yl-benzaldehyde: Properties, Synthesis, and
Derivatives

For researchers, scientists, and professionals in drug development, 4-Thiazol-2-yl-
benzaldehyde is a key building block in the synthesis of various biologically active compounds.
This guide provides a comprehensive overview of its chemical properties, synthesis protocols
for its derivatives, and their potential therapeutic applications.

Core Compound Properties: 4-Thiazol-2-yl-
benzaldehyde

4-Thiazol-2-yl-benzaldehyde is an aromatic aldehyde featuring a thiazole ring substituent. Its
chemical information is summarized below.
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Property Value Citations
CAS Number 198904-53-9 [11[2]13][4]
Molecular Formula C10H7NOS [1112][3][5]
Molecular Weight 189.23 g/mol [1112][4]1[5]
IUPAC Name A-{1.3-thiazo}-2- [1]13]
yl)benzaldehyde
Physical Form Solid [5][6]
SMILES String O=Cclccc(ccl)-c2nces2 [5]1[6]
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Synthesis of Thiazole Derivatives

4-Thiazol-2-yl-benzaldehyde serves as a versatile precursor for the synthesis of a wide array
of thiazole derivatives. A common synthetic route involves the reaction of the aldehyde with
compounds containing a primary amine to form a Schiff base, which can then undergo further
cyclization or modification.

A general experimental protocol for the synthesis of thiazole-containing hydrazones, a class of
derivatives with significant biological activity, is as follows:

o Thiosemicarbazone Formation: An equimolar mixture of 4-Thiazol-2-yl-benzaldehyde and a
substituted thiosemicarbazide is refluxed in a suitable solvent, such as ethanol, often with a
catalytic amount of acid (e.g., acetic acid or HCI).[4][7] The reaction progress is monitored by
thin-layer chromatography (TLC).

e Cyclization: The resulting thiosemicarbazone is then reacted with an a-haloketone (e.g.,
phenacyl bromide) in a solvent like ethanol under reflux.[4] This step forms the thiazole ring.

 Purification: The final product is typically purified by filtration, washing with a cold solvent,
and recrystallization to yield the pure thiazole derivative.[8][9]
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Characterization of the synthesized compounds is crucial and is generally performed using
spectroscopic methods such as *H NMR, 13C NMR, FT-IR, and mass spectrometry.[2][5]
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A generalized workflow for the synthesis of thiazole derivatives.
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Biological Activities and Potential Signaling
Pathways

While 4-Thiazol-2-yl-benzaldehyde itself is primarily a synthetic intermediate, its derivatives
have been extensively studied for a range of biological activities.[10] These derivatives are
being investigated as potential therapeutic agents in various disease areas.

. . o Potential Signaling o
Biological Activity Path - ¢ Citations
athway/Targe

PI3K/mTOR pathway
Anticancer inhibition, cytotoxicity against [1]

various cancer cell lines

Effective against Gram-positive
Antimicrobial and Gram-negative bacteria, [2][41[6]

as well as fungal strains

Acetylcholinesterase (AChE)
inhibition (relevant to
Enzyme Inhibition Alzheimer's disease), [3][11]
Aldehyde Dehydrogenase
(ALDH) inhibition

Inhibition of viral proteases,

Antiviral such as SARS-CoV-2 main [12]
protease
Anti-inflammatory Inhibition of PGE2 secretion [13]

The diverse biological activities of these derivatives highlight their potential to modulate key
cellular signaling pathways. For instance, derivatives showing anticancer properties may
interfere with cell proliferation and survival pathways, while enzyme inhibitors can directly target
proteins involved in disease progression.
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Conceptual diagram of the biological modulation by thiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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